Benzeneacetic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
Benzeneacetic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
Brand Name:
Vulcanchem
CAS No.:
102-22-7
VCID:
VC0089406
InChI:
InChI=1S/C18H24O2/c1-15(2)8-7-9-16(3)12-13-20-18(19)14-17-10-5-4-6-11-17/h4-6,8,10-12H,7,9,13-14H2,1-3H3/b16-12+
SMILES:
CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C
Molecular Formula:
C18H24O2
Molecular Weight:
272.4 g/mol
Benzeneacetic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
CAS No.: 102-22-7
Main Products
VCID: VC0089406
Molecular Formula: C18H24O2
Molecular Weight: 272.4 g/mol
| CAS No. | 102-22-7 |
|---|---|
| Product Name | Benzeneacetic acid, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester |
| Molecular Formula | C18H24O2 |
| Molecular Weight | 272.4 g/mol |
| IUPAC Name | [(2E)-3,7-dimethylocta-2,6-dienyl] 2-phenylacetate |
| Standard InChI | InChI=1S/C18H24O2/c1-15(2)8-7-9-16(3)12-13-20-18(19)14-17-10-5-4-6-11-17/h4-6,8,10-12H,7,9,13-14H2,1-3H3/b16-12+ |
| Standard InChIKey | UXAIJXIHZDZMSK-FOWTUZBSSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC(=O)CC1=CC=CC=C1)/C)C |
| SMILES | CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C |
| Canonical SMILES | CC(=CCCC(=CCOC(=O)CC1=CC=CC=C1)C)C |
| Density | 0.971-0.978 |
| Physical Description | Yellow liquid; soft sweet honey-like herbaceous odour with floral undertones |
| Solubility | Insoluble in water; soluble in oils 1 mL in 4 mL 90% ethanol (in ethanol) |
| PubChem Compound | 5366044 |
| Last Modified | Nov 11 2021 |
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